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Compound of Interest

Compound Name: Zelavespib

Cat. No.: B1668598 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Zelavespib (also known as PU-H71) is a potent and selective inhibitor of Heat Shock Protein

90 (Hsp90), a molecular chaperone crucial for the stability and function of numerous client

proteins involved in cell growth, survival, and signaling.[1][2] By inhibiting Hsp90, Zelavespib
promotes the degradation of these oncoproteins, making it a compound of significant interest in

oncology research.[2] Accurate and consistent preparation of stock solutions is the first critical

step for reliable in vitro and in vivo experimental results. This document provides a detailed

protocol for the preparation, storage, and handling of Zelavespib stock solutions using

Dimethyl Sulfoxide (DMSO).

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of Zelavespib
relevant to the preparation of a stock solution.
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Property Value Citations

Molecular Formula C₁₈H₂₁IN₆O₂S [1][2][3]

Molecular Weight (MW) 512.37 g/mol [1][2][3]

Appearance White to off-white solid [3]

Solubility in DMSO
≥ 100 mg/mL (equivalent to

~195.17 mM)
[1][3][4]

Storage (Powder)
3 years at -20°C; 2 years at

4°C
[3][4]

Storage (DMSO Solution)
6 months at -80°C; 1 month at

-20°C
[3][4][5]

Note: The molecular weight can vary for different salt or hydrate forms.[6][7] Always refer to the

Certificate of Analysis (CoA) for the batch-specific molecular weight.

Experimental Protocol: Preparation of a 50 mM
Zelavespib Stock Solution
This protocol describes the preparation of 1 mL of a 50 mM stock solution of Zelavespib in

DMSO. Adjustments can be made to the calculations for different desired concentrations or

volumes.

Materials
Zelavespib powder (purity >98%)

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes (e.g., 1.5 mL or 2 mL) or amber glass vials

Pipettes and sterile pipette tips

Vortex mixer
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(Optional) Sonicator water bath

Safety Precautions
Conduct all procedures in a well-ventilated area or a chemical fume hood.

Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat,

and chemical-resistant gloves.

Consult the Safety Data Sheet (SDS) for Zelavespib and DMSO before handling.

Calculations
To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Concentration (mM) × Desired Volume (mL) × Molecular Weight ( g/mol )

/ 1000

Example calculation for 1 mL of a 50 mM stock solution:

Mass (mg) = 50 mM × 1 mL × 512.37 g/mol / 1000

Mass (mg) = 25.62 mg

Step-by-Step Procedure
Aliquot Zelavespib: Carefully weigh out 25.62 mg of Zelavespib powder using an analytical

balance and place it into a sterile microcentrifuge tube or vial.

Add Solvent: Add 1 mL of high-purity DMSO to the tube containing the Zelavespib powder. It

is crucial to use fresh, anhydrous DMSO as it is hygroscopic, and absorbed moisture can

reduce the solubility of the compound.[1][3]

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. A clear solution should be obtained.

Aid Dissolution (if necessary): If the compound does not dissolve completely, brief sonication

in a water bath can be used to facilitate dissolution.[5] Gentle warming may also be applied if

necessary, but care should be taken to avoid degradation.
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Storage: Once fully dissolved, the stock solution is ready for use. For storage, it is highly

recommended to create smaller working aliquots to avoid repeated freeze-thaw cycles,

which can degrade the compound.[1]

Labeling and Storage: Clearly label each aliquot with the compound name, concentration (50

mM), solvent (DMSO), and preparation date. Store the aliquots at -80°C for long-term

stability (up to 6 months) or at -20°C for short-term use (up to 1 month).[3][4][5]
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Caption: Workflow for preparing a Zelavespib stock solution in DMSO.

Hsp90 Inhibition Pathway

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.selleckchem.com/products/pu-h71.html
https://www.medchemexpress.com/zelavespib.html
https://file.medchemexpress.eu/batch_PDF/HY-11038/Zelavespib-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/zelavespib-formic.html
https://www.benchchem.com/product/b1668598?utm_src=pdf-body-img
https://www.benchchem.com/product/b1668598?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Simplified Hsp90 Chaperone Cycle Inhibition

Zelavespib
(PU-H71)

Hsp90 Chaperone

Inhibits

Client Oncoproteins
(e.g., Akt, HER2)

Stabilizes

Proteasomal
Degradation

Degraded when
Hsp90 is inhibited

Cell Cycle Arrest
& Apoptosis

Leads to

Click to download full resolution via product page

Caption: Zelavespib inhibits Hsp90, leading to degradation of client proteins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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